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Compound of Interest

Compound Name: AChE/BChE-IN-4

Cat. No.: B15142130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AChE/BChE-IN-4, also identified as compound 4a in seminal research, is a potent, orally

active, and brain-penetrant dual inhibitor of both acetylcholinesterase (AChE) and

butyrylcholinesterase (BChE).[1] Its ability to target both of these key enzymes in the

cholinergic pathway has positioned it as a compound of interest in the research and

development of therapeutics for neurodegenerative diseases, most notably Alzheimer's

disease. This technical guide provides a comprehensive overview of the available solubility and

stability data for AChE/BChE-IN-4, complete with detailed, standardized experimental

protocols and visual representations of relevant biological and experimental workflows.

Chemical and Physical Data
Property Value Reference

Molecular Formula C₁₇H₂₃N₅ MedchemExpress

Molecular Weight 297.40 g/mol MedchemExpress

CAS Number 1997158-25-4 MedchemExpress

Appearance Off-white to light yellow solid MedchemExpress

SMILES
NC1=NC=CC(NCC2CCN(CC2

)CC3=CC=CC=C3)=N1
MedchemExpress
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Solubility Data
The solubility of a compound is a critical parameter that influences its absorption, distribution,

and overall bioavailability. AChE/BChE-IN-4 exhibits good solubility in dimethyl sulfoxide

(DMSO), a common solvent for in vitro assays.

Solvent Solubility

DMSO ≥ 125 mg/mL (≥ 420.31 mM)

Data sourced from MedchemExpress product information.

Experimental Protocol: Kinetic Solubility Assay (Shake-
Flask Method)
The following protocol outlines a standard shake-flask method for determining the kinetic

solubility of a compound like AChE/BChE-IN-4. This method is widely used in drug discovery

for its reliability and relevance to physiological conditions.

1. Preparation of Solutions:

Compound Stock Solution: A stock solution of AChE/BChE-IN-4 is prepared in DMSO at a

high concentration (e.g., 10 mM).

Buffer Solution: A physiologically relevant buffer, such as phosphate-buffered saline (PBS) at

pH 7.4, is prepared and filtered.

2. Assay Procedure:

A small aliquot of the DMSO stock solution is added to the aqueous buffer to initiate

precipitation.

The resulting suspension is shaken at a constant temperature (e.g., 25°C) for a defined

period (typically 2 to 24 hours) to allow the system to reach equilibrium.[2]

After incubation, the undissolved compound is separated from the saturated solution by

centrifugation or filtration through a low-binding filter plate.[2]
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3. Quantification:

The concentration of the dissolved compound in the filtrate or supernatant is determined

using a suitable analytical method, such as high-performance liquid chromatography with UV

detection (HPLC-UV) or mass spectrometry (LC-MS).[2]

A calibration curve is generated using known concentrations of the compound to ensure

accurate quantification.

Stability Data
The stability of a research compound is crucial for ensuring the reliability and reproducibility of

experimental results. The following table summarizes the recommended storage conditions for

AChE/BChE-IN-4 in both solid and solvent forms.

Form Storage Temperature Storage Duration

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from MedchemExpress product information. It is recommended to aliquot stock

solutions to avoid repeated freeze-thaw cycles.

Experimental Protocol: Chemical Stability Assessment
This protocol describes a general method for assessing the chemical stability of a compound

like AChE/BChE-IN-4 in a buffered solution over time.

1. Sample Preparation:

A solution of AChE/BChE-IN-4 is prepared in a relevant buffer (e.g., PBS, pH 7.4) at a

known concentration.

The solution is divided into aliquots in sealed, light-protected vials.
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2. Incubation:

The vials are stored under controlled temperature and humidity conditions (e.g., 25°C/60%

RH for long-term testing or 40°C/75% RH for accelerated testing).

Aliquots are collected at specified time points (e.g., 0, 1, 3, 6, and 12 months).

3. Analysis:

At each time point, the concentration of the parent compound is quantified using a stability-

indicating HPLC method. This method should be able to separate the parent compound from

any potential degradation products.

The percentage of the compound remaining is calculated relative to the initial concentration

at time zero.

Visualizing Key Concepts
To further elucidate the context and application of AChE/BChE-IN-4, the following diagrams,

generated using Graphviz, illustrate its mechanism of action and a typical experimental

workflow.
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Caption: Dual inhibition of AChE and BChE by AChE/BChE-IN-4.
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Caption: General experimental workflow for inhibitor characterization.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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